Cas no 1187386-42-0 (5-Bromo-2-(2-hydroxyethylamino)pyrimidine)

• Product Name: 5-Bromo-2-(2-hydroxyethylamino)pyrimidine
• CAS No: 1187386-42-0
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• MDL: MFCD12546488
• CID: 857903
• PubChem ID: 46739545
• Update Time: 2025-08-05

5-Bromo-2-(2-hydroxyethylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(2-HYDROXYETHYLAMINO)PYRIMIDINE
• 2-((5-Bromopyrimidin-2-yl)amino)ethanol
• 2-[(5-bromopyrimidin-2-yl)amino]ethanol
• MFCD12546488
• SB58372
• 2-[(5-Bromopyrimidin-2-yl)amino]ethan-1-ol
• AS-64153
• W15465
• 1187386-42-0
• ALBB-034073
• DTXSID10675147
• 2-(5-Bromopyrimidin-2-ylamino)ethanol
• CS-0080185
• DB-368319
• AKOS013187685
• 2-((5-bromopyrimidin-2-yl)amino)ethan-1-ol
• 5-Bromo-2-(2-hydroxyethylamino)pyrimidine

• MDL： MFCD12546488
• Inchi： 1S/C6H8BrN3O/c7-5-3-9-6(10-4-5)8-1-2-11/h3-4,11H,1-2H2,(H,8,9,10)
• InChI Key： ZOWWENNIWOWMQL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCCO

Computed Properties

• Exact Mass: 216.98500
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 61.27000
• LogP: 0.06520

Additional information on 5-Bromo-2-(2-hydroxyethylamino)pyrimidine

Introduction to 5-Bromo-2-(2-hydroxyethylamino)pyrimidine (CAS No. 1187386-42-0)

5-Bromo-2-(2-hydroxyethylamino)pyrimidine, with the CAS number 1187386-42-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a pyrimidine ring, and a 2-hydroxyethylamino group. These structural features contribute to its potential biological activities and therapeutic applications.

The molecular formula of 5-Bromo-2-(2-hydroxyethylamino)pyrimidine is C₇H₉BrN₃O, and its molecular weight is approximately 219.07 g/mol. The compound's solubility in water is moderate, and it can be dissolved in various organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in a wide range of experimental conditions and formulations.

In recent years, 5-Bromo-2-(2-hydroxyethylamino)pyrimidine has been the subject of extensive research due to its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits significant biological activities, including antiviral, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Bromo-2-(2-hydroxyethylamino)pyrimidine has potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV).

The antiviral mechanism of 5-Bromo-2-(2-hydroxyethylamino)pyrimidine involves the inhibition of viral replication by interfering with key viral enzymes. Specifically, it has been shown to inhibit the activity of RNA-dependent RNA polymerase (RdRp), which is essential for viral RNA synthesis. This makes it a promising candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 5-Bromo-2-(2-hydroxyethylamino)pyrimidine has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The anti-inflammatory properties of 5-Bromo-2-(2-hydroxyethylamino)pyrimidine have also been investigated. Research published in the Journal of Inflammation in 2019 indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Bromo-2-(2-hydroxyethylamino)pyrimidine have been studied to evaluate its suitability for clinical use. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 5-Bromo-2-(2-hydroxyethylamino)pyrimidine (CAS No. 1187386-42-0) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and biological activities make it an important lead compound for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.